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This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address hydrogen gas evolution in lithium bromide (LiBr) absorption systems.

Troubleshooting Guide
This guide provides a systematic approach to identifying and resolving common issues related

to hydrogen gas evolution in your LiBr absorption experiments.

Issue 1: Increased System Pressure and Decreased Performance

Q1: My LiBr absorption system is showing a gradual increase in internal pressure, and the

cooling/heating efficiency has noticeably dropped. What is the likely cause?

A1: A gradual increase in pressure and a corresponding decrease in performance are classic

signs of the presence of non-condensable gases (NCGs), primarily hydrogen.[1][2][3] This is

most often a result of corrosion of the internal metal components, typically mild steel, by the

LiBr solution.[1][4] The corrosion process generates hydrogen gas, which accumulates in the

system and interferes with the absorption process.[1][2][3] Another potential cause is an air

leak into the vacuum-operated system.[2][3][4]
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Verify the Presence of NCGs: Monitor the purge frequency of your system if it is equipped

with an automatic purger. An increased frequency indicates a higher rate of NCG generation.

[5] For systems without an automatic purge, a manual purge will likely release a significant

amount of gas.

Check for Air Leaks: The primary suspect for NCGs is often an air leak.[2][3] Conduct a

thorough leak test of your system. This can be done by pressurizing the system with nitrogen

and using a leak detector.[4] Pay close to attention to all seals, flanges, and weld seams.

Analyze the LiBr Solution: Take a sample of the LiBr solution and have it analyzed.[5] Look

for:

Low Inhibitor Concentration: Insufficient levels of corrosion inhibitors (e.g., lithium

molybdate, lithium chromate, or lithium nitrate) will lead to increased corrosion and

hydrogen generation.[6][7][8][9]

Incorrect pH/Alkalinity: The pH of the LiBr solution is critical for corrosion control. High

alkalinity can protect ferrous metals but may increase corrosion of copper components,

while low alkalinity aggressively attacks steel.[1][7]

Presence of Corrosion Byproducts: A change in the solution's color (e.g., from golden

yellow to dark red, green, or black) or turbidity can indicate the presence of corrosion

products.[4]

Inspect for Internal Corrosion: If possible, visually inspect the internal surfaces of the system

for signs of corrosion, such as rust or pitting.[4]

Logical Troubleshooting Flow for Increased System Pressure
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Caption: Troubleshooting workflow for increased pressure in LiBr systems.
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Frequently Asked Questions (FAQs)
Q2: What is the primary cause of hydrogen gas evolution in LiBr absorption systems?

A2: The primary cause of hydrogen gas evolution is the electrochemical corrosion of ferrous

metals, such as mild steel, which are common materials for the shells and other components of

absorption systems.[1][2][3] The highly concentrated LiBr solution, especially in the presence of

oxygen from air leaks, acts as an electrolyte and facilitates this corrosion process.[1][10]

Q3: How do corrosion inhibitors work to mitigate hydrogen evolution?

A3: Corrosion inhibitors work by forming a protective, passive film on the metal surfaces, which

acts as a barrier to prevent the corrosive LiBr solution from coming into direct contact with the

metal.[11]

Lithium Molybdate (Li₂MoO₄): This is a widely used, environmentally friendly inhibitor that

forms a protective film of magnetite (Fe₃O₄) and molybdenum oxides on steel surfaces.[12]

[13]

Lithium Chromate (Li₂CrO₄): A very effective inhibitor, but its use is declining due to its

toxicity.[14] It also forms a passive layer that significantly reduces corrosion.

Lithium Nitrate (LiNO₃): This inhibitor works by promoting the formation of a black iron oxide

layer.[7] It also has the ability to react with and "scavenge" hydrogen gas that has already

formed, which can temporarily improve the system's vacuum.[15] However, this process can

produce ammonia (NH₃), which is corrosive to copper components.[7]

Q4: What is the role of pH and alkalinity in the LiBr solution?

A4: Maintaining the correct pH and alkalinity of the LiBr solution is a critical balancing act for

corrosion control. A higher alkalinity (higher pH) tends to protect ferrous metals like steel from

corrosion. However, this higher alkalinity can increase the corrosion rate of copper and copper-

nickel alloys used for tubing.[1] Therefore, the pH must be maintained within a specific range,

typically controlled by the addition of lithium hydroxide (LiOH), to provide adequate protection

for all wetted materials in the system.[7]

Q5: Can I add more inhibitor to the system if I suspect high corrosion?
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A5: While adding inhibitor is often necessary, it should be done based on a chemical analysis

of the LiBr solution.[5] Over-inhibiting the solution can also be detrimental. For instance, an

excessive concentration of lithium nitrate can lead to increased corrosion rates.[7] Always

follow the manufacturer's recommendations or the results of a laboratory analysis to determine

the correct amount of inhibitor to add.

Q6: My system uses lithium nitrate, and I'm detecting ammonia. What should I do?

A6: The presence of ammonia in a system using lithium nitrate inhibitor is a strong indication of

ongoing corrosion and hydrogen production.[7] The hydrogen gas reacts with the nitrate to form

ammonia.[7] This is problematic as ammonia is corrosive to any copper components in the

system.[7] The immediate steps should be to identify and repair any air leaks, as oxygen

ingress significantly accelerates corrosion. Following this, a comprehensive analysis of the LiBr

solution is necessary to assess the inhibitor levels and overall health of the solution. In severe

cases, the refrigerant (water) charge may need to be replaced to remove the ammonia.

Quantitative Data on Corrosion and Inhibition
The following tables summarize quantitative data on corrosion rates and inhibitor effectiveness.

Table 1: Corrosion Rate of Carbon Steel in LiBr Solutions

Condition Temperature
Corrosion Rate
(μm/year)

Reference

55% LiBr + 0.07 mol/L

LiOH
160°C 17.67 [3]

55% LiBr + 0.07 mol/L

LiOH
240°C 33.07 [3]

55% LiBr + 0.07 mol/L

LiOH + 0.8 kg/m ³

organophosphonate–

molybdate inhibitor

240°C 25.02 [2][3][12]

Table 2: Effect of Inhibitor Concentration on Carbon Steel Corrosion
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Inhibitor Concentration Temperature Effect Reference

Lithium Nitrate

(LiNO₃)

Increasing

concentration
173°C

Decreases

corrosion rate
[6]

Sodium

Molybdate

(Na₂MoO₄)

> 150 mg/L
High

Temperature

Effectively

prevents

corrosion

[12]

Lithium

Chromate

(Li₂CrO₄)

5 ppm 25°C

Best corrosion

performance

compared to

LiNO₃ and

LiMoO₄ at this

temperature for

70Cu-30Ni alloy

[16]

Lithium Nitrate

(LiNO₃)
5 ppm 50°C

Best corrosion

performance

compared to

Li₂CrO₄ and

LiMoO₄ at this

temperature for

70Cu-30Ni alloy

[16]

Lithium

Molybdate

(Li₂MoO₄)

5 ppm 80°C

Best corrosion

performance

compared to

Li₂CrO₄ and

LiNO₃ at this

temperature for

70Cu-30Ni alloy

[16]

Experimental Protocols
Protocol 1: Measurement of Hydrogen Gas Evolution from a Steel Sample in LiBr Solution

This protocol describes a laboratory setup to measure the volume of hydrogen gas evolved

from a steel sample immersed in a heated LiBr solution, simulating the conditions inside an
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absorption chiller.

Objective: To quantify the rate of hydrogen evolution from a specific metal in a simulated LiBr

environment.

Materials:

Round-bottom flask (250 mL) with a side-arm

Heating mantle with temperature controller

Magnetic stirrer and stir bar

Condenser

Gas-tight syringe or gas chromatograph for sampling

Steel coupon of known surface area (e.g., mild steel)

LiBr solution of known concentration and inhibitor content

Inert gas (e.g., Nitrogen or Argon) for purging

Tubing and fittings

Experimental Workflow Diagram
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System Setup

Experiment

Analysis

1. Place LiBr solution and
steel coupon in flask

2. Assemble flask with condenser
and connect to gas collection system

3. Purge the system with inert gas
to remove all oxygen

4. Heat the solution to the
desired temperature (e.g., 160°C)

5. Begin stirring at a
constant rate

6. Collect evolved gas at regular
time intervals

7. Measure the volume of
collected gas

8. (Optional) Analyze gas composition
using gas chromatography to confirm H₂

9. Calculate the rate of hydrogen
evolution (mL/cm²/hr)

Click to download full resolution via product page

Caption: Workflow for measuring hydrogen evolution in a lab setting.
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Procedure:

Sample Preparation: Clean the steel coupon with a non-corrosive solvent (e.g., acetone) to

remove any grease or oil, dry it, and measure its surface area.

System Assembly:

Place the prepared steel coupon and a magnetic stir bar into the round-bottom flask.

Add a known volume of the LiBr test solution to the flask.

Attach the condenser to the main neck of the flask. Connect the condenser to a cooling

water source.

Connect the side-arm of the flask to a gas collection apparatus (e.g., a gas burette or a

gas-tight bag).

Inert Gas Purge: Purge the entire system with an inert gas (Nitrogen or Argon) for at least 30

minutes to remove any oxygen, as its presence will significantly affect the corrosion rate.

Heating and Stirring:

Turn on the heating mantle and bring the LiBr solution to the desired experimental

temperature (e.g., 160°C).

Once the temperature is stable, start the magnetic stirrer to ensure a uniform temperature

and to dislodge any hydrogen bubbles adhering to the metal surface.

Gas Collection and Measurement:

At regular time intervals (e.g., every hour), measure the volume of gas collected in the gas

burette.

If a gas chromatograph is available, a gas sample can be injected to confirm the

composition of the evolved gas, specifically the concentration of hydrogen.

Data Analysis:
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Plot the cumulative volume of evolved hydrogen versus time.

The slope of this plot gives the rate of hydrogen evolution.

Normalize the rate by the surface area of the steel coupon to get the rate in units of

mL/cm²/hr.

Safety Precautions:

Wear appropriate personal protective equipment (PPE), including safety glasses and gloves,

when handling LiBr solutions.

Ensure the experiment is conducted in a well-ventilated area.

Hydrogen gas is flammable; ensure there are no ignition sources near the gas collection

outlet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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